Cas no 478245-51-1 (1H-Pyrrole, 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-)

1H-Pyrrole, 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-, is a substituted pyrrole derivative featuring both chlorophenyl and fluorophenyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for potential applications in drug discovery and material science. The presence of halogenated aromatic rings enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. Its well-defined molecular structure ensures consistent performance in reactions, while the methyl group at the 5-position contributes to stability. This compound is typically utilized in controlled environments for specialized organic synthesis, offering researchers a precise tool for developing novel bioactive molecules.

1H-Pyrrole, 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl- structure

478245-51-1 structure

Product Name:1H-Pyrrole, 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-

CAS No:478245-51-1

MF:C₁₇H₁₃ClFN

MW:285.743226766586

CID:3996558

PubChem ID:1488747

Update Time:2025-05-27

1H-Pyrrole, 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole, 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-
- 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole
- 9M-372S
- AKOS005103660
- 478245-51-1
- 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methylpyrrole
- Inchi： 1S/C17H13ClFN/c1-12-2-11-17(13-3-7-15(19)8-4-13)20(12)16-9-5-14(18)6-10-16/h2-11H,1H3
- InChI Key： BZERNHLUCJECCZ-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(Cl)C=C2)C(C)=CC=C1C1=CC=C(F)C=C1

Computed Properties

Exact Mass: 285.0720553Da
Monoisotopic Mass: 285.0720553Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 4.9Å²

1H-Pyrrole, 1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	9M-372S-1MG	1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	9M-372S-5MG	1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	9M-372S-10MG	1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	9M-372S-50MG	1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	9M-372S-100MG	1-(4-chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	>90%	100mg	£110.00	2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1673958-1mg	1-(4-Chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	98%	1mg	￥535.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1673958-2mg	1-(4-Chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	98%	2mg	￥495.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1673958-5mg	1-(4-Chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	98%	5mg	￥617.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1673958-10mg	1-(4-Chlorophenyl)-2-(4-fluorophenyl)-5-methyl-1H-pyrrole	478245-51-1	98%	10mg	￥739.00	2024-05-12